9,15-octadecadienoic acid
9,15-octadecadienoic acid
Mangiferic acid, also known as mangiferate, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. Mangiferic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Mangiferic acid has been primarily detected in urine. Within the cell, mangiferic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, mangiferic acid can be found in fruits and mango. This makes mangiferic acid a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
13309-77-8
VCID:
VC0228527
InChI:
InChI=1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,9-10H,2,5-8,11-17H2,1H3,(H,19,20)/b4-3+,10-9+
SMILES:
CCC=CCCCCC=CCCCCCCCC(=O)O
Molecular Formula:
C46H77NO17.ClH
Molecular Weight:
280.4 g/mol
9,15-octadecadienoic acid
CAS No.: 13309-77-8
Main Products
VCID: VC0228527
Molecular Formula: C46H77NO17.ClH
Molecular Weight: 280.4 g/mol
| CAS No. | 13309-77-8 |
|---|---|
| Product Name | 9,15-octadecadienoic acid |
| Molecular Formula | C46H77NO17.ClH |
| Molecular Weight | 280.4 g/mol |
| IUPAC Name | (9E,15E)-octadeca-9,15-dienoic acid |
| Standard InChI | InChI=1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,9-10H,2,5-8,11-17H2,1H3,(H,19,20)/b4-3+,10-9+ |
| Standard InChIKey | AWGFYZFANDHELM-SCPMJEMWSA-N |
| Isomeric SMILES | CC/C=C/CCCC/C=C/CCCCCCCC(=O)O |
| SMILES | CCC=CCCCCC=CCCCCCCCC(=O)O |
| Canonical SMILES | CCC=CCCCCC=CCCCCCCCC(=O)O |
| Description | Mangiferic acid, also known as mangiferate, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. Mangiferic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Mangiferic acid has been primarily detected in urine. Within the cell, mangiferic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, mangiferic acid can be found in fruits and mango. This makes mangiferic acid a potential biomarker for the consumption of these food products. |
| Synonyms | 9,15-octadecadienoic acid cis-9,cis-15-octadecadienoic acid mangiferic acid |
| PubChem Compound | 6439027 |
| Last Modified | Nov 11 2021 |
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